Cas no 1152-45-0 (2-Propen-1-one,1-(3-azabicyclo[3.2.2]non-3-yl)-3-phenyl-)

• Product Name: 2-Propen-1-one,1-(3-azabicyclo[3.2.2]non-3-yl)-3-phenyl-
• CAS No: 1152-45-0
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 144754
• PubChem ID: 5980055
• Update Time: 2025-04-19

2-Propen-1-one,1-(3-azabicyclo[3.2.2]non-3-yl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(3-azabicyclo[3.2.2]non-3-yl)-3-phenyl-
• (E)-1-(3-azabicyclo[3.2.2]nonan-3-yl)-3-phenylprop-2-en-1-one
• 1152-45-0
• NSC172271
• 2-Propenone, 1-(3-azabicyclo(3.2.2)non-3-yl)-3-phenyl
• 1-(3-Azabicyclo(3.2.2)non-3-yl)-3-phenyl-2-propenone
• NSC-172271
• NSC 172271
• BRN 1647176
• 3-Cinnamoyl-3-azabicyclo(3.2.2)nonane
• 3-Azabicyclo(3.2.2)nonane, 3-cinnamoyl-

• Inchi： 1S/C17H21NO/c19-17(11-10-14-4-2-1-3-5-14)18-12-15-6-7-16(13-18)9-8-15/h1-5,10-11,15-16H,6-9,12-13H2/b11-10+
• InChI Key： XLSCFYZYWNYHKG-ZHACJKMWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CC2CCC(C1)CC2

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 255.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.101
• Boiling Point: 442.6°C at 760 mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.592
• PSA: 20.31
• LogP: 3.28630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives